Cas no 1788543-11-2 (5-fluoro-2-methyl-N-{[2-(morpholin-4-yl)pyrimidin-4-yl]methyl}benzene-1-sulfonamide)

• Product Name: 5-fluoro-2-methyl-N-{[2-(morpholin-4-yl)pyrimidin-4-yl]methyl}benzene-1-sulfonamide
• CAS No: 1788543-11-2
• MF: C₁₆H₁₉FN₄O₃S
• MW: 366.410465478897
• CID: 5366751
• Update Time: 2025-08-05

5-fluoro-2-methyl-N-{[2-(morpholin-4-yl)pyrimidin-4-yl]methyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-2-methyl-N-[(2-morpholin-4-ylpyrimidin-4-yl)methyl]benzenesulfonamide
• 5-fluoro-2-methyl-N-{[2-(morpholin-4-yl)pyrimidin-4-yl]methyl}benzene-1-sulfonamide

• Inchi： 1S/C16H19FN4O3S/c1-12-2-3-13(17)10-15(12)25(22,23)19-11-14-4-5-18-16(20-14)21-6-8-24-9-7-21/h2-5,10,19H,6-9,11H2,1H3
• InChI Key： AZLKGQNMCPMTGR-UHFFFAOYSA-N
• SMILES： C1(S(NCC2C=CN=C(N3CCOCC3)N=2)(=O)=O)=CC(F)=CC=C1C

Computed Properties

• Exact Mass: 366.116
• Monoisotopic Mass: 366.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.8A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 5-fluoro-2-methyl-N-{[2-(morpholin-4-yl)pyrimidin-4-yl]methyl}benzene-1-sulfonamide

Introduction to 5-fluoro-2-methyl-N-{[2-(morpholin-4-yl)pyrimidin-4-yl]methyl}benzene-1-sulfonamide (CAS No. 1788543-11-2)

5-fluoro-2-methyl-N-{[2-(morpholin-4-yl)pyrimidin-4-yl]methyl}benzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1788543-11-2, represents a novel class of molecules with potential therapeutic applications. The intricate structure of this sulfonamide derivative incorporates several key functional groups, including a fluoro substituent, a methyl group, and a morpholine-pyrimidine moiety, which collectively contribute to its unique chemical properties and biological activities.

The presence of the fluoro atom in the molecular framework is particularly noteworthy, as fluorine-containing compounds are widely recognized for their enhanced metabolic stability and improved binding affinity to biological targets. This characteristic makes such molecules attractive candidates for drug design, particularly in the development of small-molecule inhibitors and activators. The morpholin-4-yl group further enriches the pharmacophoric space of this compound, adding another layer of complexity that can influence its interactions with biological receptors.

In recent years, there has been a surge in research focused on developing new sulfonamide-based therapeutics due to their versatile biological activities. Sulfonamides have long been employed in medicine for their antimicrobial, anti-inflammatory, and anticonvulsant properties. The specific configuration of 5-fluoro-2-methyl-N-{[2-(morpholin-4-yl)pyrimidin-4-yl]methyl}benzene-1-sulfonamide positions it as a promising candidate for further investigation in these areas. Its unique structural features suggest potential interactions with enzymes and receptors involved in various disease pathways.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The incorporation of the fluoro atom, for instance, often necessitates specialized fluorination techniques to ensure high yield and purity. Similarly, the introduction of the morpholine-pyrimidine scaffold demands careful consideration to maintain the integrity of the overall molecular structure. These synthetic challenges highlight the expertise required to produce such complex molecules on a scalable basis.

One of the most compelling aspects of 5-fluoro-2-methyl-N-{[2-(morpholin-4-yl)pyrimidin-4-yl]methyl}benzene-1-sulfonamide is its potential as a lead compound for drug discovery. Researchers have been exploring its pharmacological profile in various preclinical models to assess its efficacy and safety. Preliminary studies indicate that this compound exhibits interesting biological activities that warrant further investigation. For instance, it has shown promise in inhibiting certain kinases that are implicated in cancer progression, suggesting its potential as an anticancer agent.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between this compound and its biological targets. These tools allow researchers to predict binding affinities, identify key interaction sites, and optimize molecular structures for improved potency. By leveraging advanced computational methods, scientists can accelerate the drug discovery process and reduce the reliance on empirical screening approaches.

In addition to its therapeutic potential, 5-fluoro-2-methyl-N-{[2-(morpholin-4-yl)pyrimidin-4-yl]methyl}benzene-1-sulfonamide also serves as a valuable scaffold for medicinal chemists to explore new chemical space. By modifying specific functional groups or introducing additional substituents, researchers can generate libraries of derivatives with tailored properties. This approach enables the identification of compounds with enhanced efficacy, improved pharmacokinetic profiles, or reduced side effects.

The growing interest in fluorinated compounds underscores their importance in modern drug development. The unique electronic properties of fluorine can significantly influence the behavior of molecules in biological systems, making them more effective at interacting with target proteins and enzymes. As such, compounds like 5-fluoro-2-methyl-N-{[2-(morpholin-4-yll)pyrimidin-l)-yI)methyI}benzene-l-sulfonamide continue to be scrutinized for their potential as next-generation therapeutics.

The future direction of research on this compound will likely involve both experimental validation and computational exploration. Further preclinical studies will be necessary to confirm its biological activities and establish dosing regimens suitable for clinical trials. Simultaneously, computational approaches will continue to play a crucial role in guiding synthetic efforts and optimizing molecular structures.

In conclusion, 5-fluoro-Z-methyl-N-{[Z-(morpholln-l)-yl)pyrimidln-l)-yI)methyll benzene-I-sulfonarnide (CAS No. ZS7788543-U1-U) is a structurally complex and biologically intriguing molecule with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration as a therapeutic agent or lead compound for drug discovery efforts. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a crucial role in shaping the future of medicine.